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Compound of Interest

Compound Name: 3-Bromo-5-chlorotoluene

Cat. No.: B046676 Get Quote

Essential Safety and Handling Guide for 3-Bromo-5-
chlorotoluene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromo-5-chlorotoluene, ensuring the well-being of laboratory personnel and the integrity of

research. Adherence to these protocols is essential for minimizing risks associated with this

hazardous chemical.
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Property Value

Molecular Formula C7H6BrCl[1][2]

Molecular Weight 205.48 g/mol [1][2]

Appearance Colourless fused solid[2][3]

Purity 98%[2]

Boiling Point 222.3 °C at 760 mmHg[4]

Melting Point 25℃[4]

Flash Point 101.5 °C[4]

Density 1.535 g/cm3 [4]

Hazard Identification and GHS Classification
3-Bromo-5-chlorotoluene is a hazardous substance with the following GHS classifications:

Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral 3 Danger
H301: Toxic if

swallowed[1]

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation[1][5]

Serious Eye

Damage/Eye Irritation
2 Warning

H319: Causes serious

eye irritation[1][5]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

3 Warning

H335: May cause

respiratory irritation[1]

[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following PPE is mandatory when handling 3-Bromo-5-chlorotoluene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chlorotoluene
https://cymitquimica.com/products/54-OR3493/329944-72-1/3-bromo-5-chlorotoluene/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chlorotoluene
https://cymitquimica.com/products/54-OR3493/329944-72-1/3-bromo-5-chlorotoluene/
https://cymitquimica.com/products/54-OR3493/329944-72-1/3-bromo-5-chlorotoluene/
https://cymitquimica.com/products/54-OR3493/3-bromo-5-chlorotoluene/
https://cymitquimica.com/products/54-OR3493/329944-72-1/3-bromo-5-chlorotoluene/
https://www.lookchem.com/ProductWholeProperty_LCPL573691.htm
https://www.lookchem.com/ProductWholeProperty_LCPL573691.htm
https://www.lookchem.com/ProductWholeProperty_LCPL573691.htm
https://www.lookchem.com/ProductWholeProperty_LCPL573691.htm
https://www.benchchem.com/product/b046676?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chlorotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chlorotoluene
https://store.apolloscientific.co.uk/product/3-bromo-5-chlorotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chlorotoluene
https://store.apolloscientific.co.uk/product/3-bromo-5-chlorotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chlorotoluene
https://store.apolloscientific.co.uk/product/3-bromo-5-chlorotoluene
https://www.benchchem.com/product/b046676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls
Fume Hood: All handling of 3-Bromo-5-chlorotoluene must be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.[6]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and have been recently tested.[7][8]

Personal Protective Equipment
Eye and Face Protection: Chemical safety goggles are required.[6] A face shield should also

be worn where there is a risk of splashing.[9][10]

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory.[6] Given that 3-Bromo-5-
chlorotoluene is a halogenated aromatic hydrocarbon, neoprene gloves are a suitable

choice.[11] Always inspect gloves for tears or punctures before use.

Lab Coat/Protective Clothing: A lab coat or other protective clothing must be worn to

prevent skin contact.[6][12]

Respiratory Protection:

Work should be performed in a chemical fume hood to avoid the need for personal

respiratory protection.[6] If a fume hood is not available or in the case of a spill, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors should be used.

Operational Plan
A systematic approach to handling 3-Bromo-5-chlorotoluene is crucial for safety.

Pre-Handling
Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 3-Bromo-5-chlorotoluene.
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Prepare the Work Area: Ensure the chemical fume hood is operational and the work area is

clean and uncluttered.[13]

Assemble all necessary materials: Have all required equipment and reagents ready before

introducing the chemical.

Put on all required PPE: Don all necessary personal protective equipment as outlined above.

Handling
Transporting: When moving 3-Bromo-5-chlorotoluene, use a secondary container to

prevent spills.

Dispensing: Carefully weigh and dispense the chemical within the fume hood. Avoid

generating dust.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.[6]

Reactions: Conduct all reactions in appropriate glassware within the fume hood.

Post-Handling
Decontamination: Clean all glassware and equipment that came into contact with the

chemical.

Waste Disposal: Dispose of all chemical waste as outlined in the disposal plan below.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[13]

Disposal Plan
Proper disposal of 3-Bromo-5-chlorotoluene and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Collect any solid 3-Bromo-5-chlorotoluene waste in a designated, labeled,

and sealed container.
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Liquid Waste: Collect any solutions containing 3-Bromo-5-chlorotoluene in a separate,

labeled, and sealed waste container. Do not mix with other incompatible waste streams.

Contaminated Materials: Dispose of any grossly contaminated gloves, weigh boats, or

other disposable materials in the designated solid waste container.

Labeling: All waste containers must be clearly labeled with the full chemical name ("3-
Bromo-5-chlorotoluene") and the appropriate hazard warnings (e.g., "Toxic," "Irritant").[7]

[14]

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Disposal: Arrange for the disposal of the chemical waste through a licensed hazardous

waste disposal company, in accordance with all local, state, and federal regulations.[6]

Workflow for Safe Handling of 3-Bromo-5-
chlorotoluene
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Caption: Workflow for the safe handling of 3-Bromo-5-chlorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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